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Compound of Interest

Compound Name:
7-Benzyl-1-oxa-7-

azaspiro[4.4]nonan-2-one

Cat. No.: B15363106

Get Quote

Executive Summary: The Fsp³ Advantage
Spirocyclic scaffolds have emerged as critical tools for escaping "flatland"—the dominance of

planar aromatic rings in drug discovery. By increasing the fraction of sp³-hybridized carbons (

), these scaffolds improve solubility, create novel intellectual property space, and offer precise
vectorization of substituents.

The choice between the spiro[4.4]nonane (5-membered rings) and spiro[5.5]undecane (6-

membered rings) systems is not merely about size; it is a decision between conformational

locking (rigid vectors) and induced fit (flexible volume filling).
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Feature Spiro[4.4]nonane Spiro[5.5]undecane

Primary Utility
Conformational restriction

(Peptidomimetics)

Hydrophobic space filling

(Channel blockers)

Flexibility
Rigid (Envelope/Twist

conformations)

Flexible (Chair-Chair

interconversion)

Lipophilicity (LogP)
Moderate (~3.0 - 4.2 for

parent)
High (~4.5 - 5.0 for parent)

Metabolic Liability
Low (Ring strain alters

oxidation sites)

Moderate (Standard

cyclohexane oxidation)

Key Drug Class
Antibiotics, Antitumor

(Fredericamycin)

Antivirals, GPCR modulators

(NPY antagonists)

Structural & Physicochemical Profiling
Conformational Analysis & Vectorization
The biological activity of these scaffolds is dictated by the angle at which substituents exit the

spiro-core.

Spiro[4.4]nonane (The "Lock"):

Geometry: The two cyclopentane rings are nearly perpendicular. The bond angle at the

spiro carbon is strained (~109.5° ideal, but distorted), creating a rigid "V" shape.

Application: Ideal for mimicking

-turns in peptides or locking pharmacophores in a specific orientation to reduce the
entropic penalty of binding.

Vectorization: Substituents at the 2-position project into distinct quadrants, allowing

precise probing of sub-pockets.

Spiro[5.5]undecane (The "Fit"):
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Geometry: Consists of two cyclohexane rings sharing a carbon. It exists predominantly in

a chair-chair conformation.

Flexibility: Unlike the [4.4] system, the [5.5] system retains significant flexibility (ring

flipping), allowing it to undergo "induced fit" within a binding pocket.

Application: Acts as a "lipophilic bullet" similar to adamantane, filling large hydrophobic

pockets in ion channels or enzymes.

Physicochemical Properties[2][3][4]
Property Spiro[4.4]nonane Spiro[5.5]undecane

Impact on Drug
Design

MW (Core) 124.22 Da 152.28 Da
[5.5] adds bulk; watch

Ligand Efficiency (LE).

LogP (Calc) ~4.2 (Parent) ~4.9 (Parent)

[5.5] is significantly

more lipophilic;

requires polar

decoration to maintain

solubility.

Solubility High Moderate

[4.4] generally offers

better aqueous

solubility profiles due

to lower lipophilicity.

Metabolic Stability High Moderate

[5.5] rings are prone

to CYP450 oxidation

at the C3/C4 positions

(similar to

cyclohexane).

Biological Activity Case Studies
Case Study A: Antibacterial & Antitumor Activity (The
[4.4] Advantage)
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Target: DNA Gyrase / Topoisomerase Scaffold: Spiro[4.4]nonane (e.g., Fredericamycin A

derivatives)

Mechanism: The rigid [4.4] core positions polar heads to intercalate with DNA or bind to the

ATP-binding pocket of gyrase. The perpendicular arrangement of the rings prevents the

molecule from being pumped out by efflux pumps as easily as planar analogs.

Data:

Fredericamycin A (natural product) utilizes a spiro[4.4] core to orient its aromatic wings for

DNA intercalation.

Synthetic spiro[indene-2,3'-pyran] derivatives (containing a [4.4]-like fusion) show MIC

values of 16 µg/mL against E. coli, comparable to standard antibiotics.

Why [4.4] wins here: The binding pocket is narrow; the bulkier [5.5] scaffold causes steric

clashes.

Case Study B: Antiviral & GPCR Modulation (The [5.5]
Advantage)
Target: M2 Ion Channel (Influenza) / GPCRs (NPY, ORL-1) Scaffold: Spiro[5.5]undecane (e.g.,

1,9-diazaspiro[5.5]undecane)

Mechanism: These targets possess large, hydrophobic transmembrane pockets. The [5.5]

scaffold mimics the volume of adamantane but with added vectors for hydrogen bonding (via

nitrogen substitution).

Data:

HIV-1 Inhibition: Functionalized spiro[5.5]undecane-1,5,9-triones demonstrated inhibition

superior to AZT in specific cell-culture screens, attributed to their ability to occupy the

hydrophobic core of the viral protease or reverse transcriptase allosteric sites.

Obesity (NPY Y5 Receptor): 1,9-diazaspiro[5.5]undecane derivatives act as potent

antagonists (
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nM).

Why [5.5] wins here: The "Lipophilic Bullet" effect. The larger volume effectively blocks the

ion channel pore or displaces water from large hydrophobic GPCR pockets.

Experimental Methodologies
Synthesis Protocols
To evaluate these scaffolds, robust synthetic routes are required.

Protocol A: Synthesis of Spiro[4.4]nonane-1,6-dione (General)

Principle: Double Dieckmann Condensation or Alkylation.

Steps:

Start: Dimethyl adipate (or similar diester).

Alkylation: React with 1,4-dibromobutane using NaH in THF/DMF.

Cyclization: Perform Dieckmann condensation to close the second ring.

Decarboxylation: Acid hydrolysis (HCl/AcOH) to remove ester groups, yielding the spiro-

dione.

Protocol B: Synthesis of 1,9-Diazaspiro[5.5]undecane

Principle: Double Michael Addition / Robinson Annulation.

Steps:

Reagents: 4-Piperidone hydrochloride + Formaldehyde + Benzylamine.

Reaction: Mannich-type condensation or double Michael addition of divinyl ketone

equivalents.

Purification: Recrystallization from ethanol.

Validation: NMR confirms the characteristic
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or

symmetry depending on substitution.

Biological Assay: MIC Determination (Antibacterial)
Standard: CLSI Broth Microdilution.

Workflow:

Inoculum: Adjust E. coli or S. aureus to

CFU/mL.

Plate Prep: 96-well plates with cation-adjusted Mueller-Hinton broth.

Dosing: Serial 2-fold dilutions of the spiro-compound (e.g., 64 µg/mL down to 0.125

µg/mL).

Incubation: 37°C for 16–20 hours.

Readout: Lowest concentration with no visible growth is the MIC.

Decision Framework (Visualization)
The following diagram illustrates the decision logic for selecting between [4.4] and [5.5]

scaffolds based on target constraints.
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Target Identification

Binding Pocket Characterization

Narrow / Cleft-like
(e.g., DNA minor groove, ATP pocket)

Restricted Volume

Large / Hydrophobic / Pore
(e.g., Ion Channel, GPCR orthosteric)

High Volume

Select Spiro[4.4]nonane Select Spiro[5.5]undecane

High Rigidity
Precise Vectorization

Lower MW

Volume Filling
Lipophilic Bullet

Induced Fit Capable

Click to download full resolution via product page

Caption: Decision tree for spiro-scaffold selection based on binding pocket topology and

volume requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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